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Compound of Interest

Compound Name: PU139

Cat. No.: B15583690

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing PU139, a potent pan-

histone acetyltransferase (HAT) inhibitor, in neuroblastoma cell line research. This document

outlines the mechanism of action of PU139, its effects on neuroblastoma cells, and detailed

protocols for key experimental assays.

Introduction
Neuroblastoma is a pediatric cancer characterized by high clinical and biological heterogeneity.

Epigenetic dysregulation, including aberrant histone acetylation, plays a crucial role in

neuroblastoma pathogenesis. Histone acetyltransferases (HATs) are enzymes that catalyze the

transfer of acetyl groups to lysine residues on histones and other proteins, generally leading to

a more open chromatin structure and increased gene transcription. PU139 is a

pyridoisothiazolone derivative that acts as a pan-inhibitor of HATs, targeting key enzymes such

as Gcn5, p300/CBP-associated factor (PCAF), CREB-binding protein (CBP), and p300.[1][2]

By inhibiting these HATs, PU139 induces histone hypoacetylation, leading to the suppression of

oncogenic gene expression and subsequent anti-tumor effects in neuroblastoma.[1][2]
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Mechanism of Action
PU139 exerts its anti-cancer effects by broadly inhibiting the activity of histone

acetyltransferases. This inhibition leads to a global reduction in histone acetylation, altering

chromatin structure and gene expression. The primary mechanism of action involves the

induction of a caspase-independent form of cell death in neuroblastoma cells.[1][2][3] This is

significant as it suggests that PU139 may be effective in apoptosis-resistant neuroblastoma

subtypes.
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Caption: PU139 inhibits HATs, leading to altered gene expression and caspase-independent

cell death.

Quantitative Data
The following tables summarize the quantitative data on the efficacy of PU139 from in vitro

studies.

Table 1: In Vitro IC50 Values of PU139 against Histone Acetyltransferases

Target HAT IC50 (µM)

Gcn5 8.39

PCAF 9.74

CBP 2.49

p300 5.35

Data sourced from MedchemExpress.[4]

Table 2: In Vitro GI50 Values of PU139 in Human Cancer Cell Lines
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Cell Line Cancer Type GI50 (µM)

SK-N-SH Neuroblastoma <60

A431 Epidermoid Carcinoma <60

A549 Lung Carcinoma <60

A2780 Ovarian Carcinoma <60

HCT116 Colon Carcinoma <60

HepG2 Hepatocellular Carcinoma <60

MCF7 Breast Carcinoma <60

SW480 Colon Adenocarcinoma <60

U-87 MG Glioblastoma <60

Data sourced from MedchemExpress.[4]

Table 3: Effect of PU139 on SK-N-SH Neuroblastoma Cell Viability

Concentration (µM) 24h (% of Control) 48h (% of Control) 72h (% of Control)

10 ~90% ~75% ~60%

25 ~70% ~50% ~35%

50 ~50% ~30% ~20%

100 ~30% ~15% ~10%

Approximate values are extrapolated from graphical data presented in Gajer et al., 2015.[2]

Experimental Protocols
Detailed protocols for key experiments to assess the effect of PU139 on neuroblastoma cell

lines are provided below.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15583690/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-pu139-in-neuroblastoma-cell-line-research
https://www.benchchem.com/product/b15583690?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Caspase-dependent-and-caspase-independent-execution-of-apoptosis-Both-death-receptor_fig3_7577910
https://www.researchgate.net/figure/Caspase-dependent-and-caspase-independent-cell-death-pathways-Two-main-pathways-lead-to_fig1_280664614
https://www.researchgate.net/publication/272096041_Histone_acetyltransferase_inhibitors_block_neuroblastoma_cell_growth_in_vivo
https://www.researchgate.net/figure/Schematic-representation-of-caspase-dependent-and-caspase-independent-cell-death_fig2_389713822
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for PU139 in
Neuroblastoma Cell Line Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583690/docs#application-notes-and-protocols-for-
pu139-in-neuroblastoma-cell-line-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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